Cas no 104863-49-2 ((1S)-1-(1,3-Thiazol-2-yl)ethan-1-ol)

• Product Name: (1S)-1-(1,3-Thiazol-2-yl)ethan-1-ol
• CAS No: 104863-49-2
• MF: C₅H₇NOS
• MW: 129.180179834366
• CID: 126502
• PubChem ID: 10796762
• Update Time: 2025-04-18

(1S)-1-(1,3-Thiazol-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-Thiazolemethanol, a-methyl-, (aS)-
• 2-Thiazolemethanol,a-methyl-, (S)-
• 2-Thiazolemethanol, alpha-methyl-, (alphaS)- (9CI)
• CS-0217509
• AKOS013325207
• EN300-75815
• 104863-49-2
• AT14682
• (1S)-1-(1,3-thiazol-2-yl)ethanol
• (1S)-1-(1,3-thiazol-2-yl)ethan-1-ol
• SCHEMBL19267359
• (S)-1-(THIAZOL-2-YL)ETHAN-1-OL
• (1S)-1-(1,3-Thiazol-2-yl)ethan-1-ol

• MDL： MFCD13184144
• Inchi： 1S/C5H7NOS/c1-4(7)5-6-2-3-8-5/h2-4,7H,1H3/t4-/m0/s1
• InChI Key： YTYLXXDUJXUJJJ-BYPYZUCNSA-N
• SMILES： S1C=CN=C1[C@H](C)O

Computed Properties

• Exact Mass: 272.08309
• Monoisotopic Mass: 129.02483502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 78.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 61.4Ų

Experimental Properties

• PSA: 52.54